{4-amino-2-[(2-fluorophenyl)amino]-1,3-thiazol-5-yl}(4-methoxyphenyl)methanone

• IUPAC Name: [4-amino-2-(2-fluoroanilino)-1,3-thiazol-5-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C17H14FN3O2S/c1-23-11-8-6-10(7-9-11)14(22)15-16(19)21-17(24-15)20-13-5-3-2-4-12(13)18/h2-9H,19H2,1H3,(H,20,21)
• InChI Key: UZCXGIBFDYIYKW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2=C(N=C(S2)NC3=CC=CC=C3F)N
• Molecular Formula: C17H14FN3O2S
• Molecular Weight: 343.4 g/mol

Description

{4-amino-2-[(2-fluorophenyl)amino]-1,3-thiazol-5-yl}(4-methoxyphenyl)methanone, also known as FLT3 inhibitor, is a chemical compound that has been extensively studied for its potential applications in scientific research. FLT3 inhibitors are a class of drugs that target the FLT3 receptor, which is commonly found in acute myeloid leukemia (AML) cells.

Mechanism of Action

{4-amino-2-[(2-fluorophenyl)amino]-1,3-thiazol-5-yl}(4-methoxyphenyl)methanone inhibitors work by targeting the {4-amino-2-[(2-fluorophenyl)amino]-1,3-thiazol-5-yl}(4-methoxyphenyl)methanone receptor, which is commonly found in AML cells. The {4-amino-2-[(2-fluorophenyl)amino]-1,3-thiazol-5-yl}(4-methoxyphenyl)methanone receptor plays a key role in the growth and proliferation of AML cells, and {4-amino-2-[(2-fluorophenyl)amino]-1,3-thiazol-5-yl}(4-methoxyphenyl)methanone inhibitors work by blocking the activity of this receptor. This leads to a decrease in the growth and proliferation of AML cells, which can ultimately lead to the death of these cells.
Biochemical and Physiological Effects
{4-amino-2-[(2-fluorophenyl)amino]-1,3-thiazol-5-yl}(4-methoxyphenyl)methanone inhibitors have been shown to have a number of biochemical and physiological effects. They have been shown to inhibit the growth and proliferation of AML cells, which can ultimately lead to the death of these cells. {4-amino-2-[(2-fluorophenyl)amino]-1,3-thiazol-5-yl}(4-methoxyphenyl)methanone inhibitors have also been shown to induce apoptosis, which is a process by which cells undergo programmed cell death. In addition, {4-amino-2-[(2-fluorophenyl)amino]-1,3-thiazol-5-yl}(4-methoxyphenyl)methanone inhibitors have been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed.

Advantages and Limitations for Lab Experiments

{4-amino-2-[(2-fluorophenyl)amino]-1,3-thiazol-5-yl}(4-methoxyphenyl)methanone inhibitors have a number of advantages for lab experiments. They are relatively easy to synthesize, and they have been extensively studied for their potential applications in scientific research. {4-amino-2-[(2-fluorophenyl)amino]-1,3-thiazol-5-yl}(4-methoxyphenyl)methanone inhibitors also have a relatively low toxicity, which makes them a promising target for the treatment of AML and other types of cancer.
However, there are also some limitations to using {4-amino-2-[(2-fluorophenyl)amino]-1,3-thiazol-5-yl}(4-methoxyphenyl)methanone inhibitors in lab experiments. They can be expensive to produce, which can limit their availability for researchers. In addition, {4-amino-2-[(2-fluorophenyl)amino]-1,3-thiazol-5-yl}(4-methoxyphenyl)methanone inhibitors can have off-target effects, which can make it difficult to interpret the results of experiments.

Future Directions

There are a number of future directions for {4-amino-2-[(2-fluorophenyl)amino]-1,3-thiazol-5-yl}(4-methoxyphenyl)methanone inhibitors. One potential direction is the development of more potent and selective {4-amino-2-[(2-fluorophenyl)amino]-1,3-thiazol-5-yl}(4-methoxyphenyl)methanone inhibitors. This could lead to more effective treatments for AML and other types of cancer. Another potential direction is the development of combination therapies that include {4-amino-2-[(2-fluorophenyl)amino]-1,3-thiazol-5-yl}(4-methoxyphenyl)methanone inhibitors and other drugs. This could lead to more effective treatments for cancer by targeting multiple pathways involved in cancer growth and proliferation. Finally, {4-amino-2-[(2-fluorophenyl)amino]-1,3-thiazol-5-yl}(4-methoxyphenyl)methanone inhibitors could be studied for their potential applications in other diseases, such as autoimmune diseases and inflammatory disorders.

Synthesis Methods

The synthesis of {4-amino-2-[(2-fluorophenyl)amino]-1,3-thiazol-5-yl}(4-methoxyphenyl)methanone inhibitors involves a series of chemical reactions that result in the formation of the final product. The most common method for synthesizing {4-amino-2-[(2-fluorophenyl)amino]-1,3-thiazol-5-yl}(4-methoxyphenyl)methanone inhibitors is through a multi-step process that involves the use of various reagents and catalysts. The process typically starts with the synthesis of the thiazole ring, which is then coupled with the fluorophenylamine group to form the final product.

Scientific Research Applications

{4-amino-2-[(2-fluorophenyl)amino]-1,3-thiazol-5-yl}(4-methoxyphenyl)methanone inhibitors have been extensively studied for their potential applications in scientific research. They have been shown to be effective in inhibiting the growth and proliferation of AML cells, which makes them a promising target for the treatment of this disease. {4-amino-2-[(2-fluorophenyl)amino]-1,3-thiazol-5-yl}(4-methoxyphenyl)methanone inhibitors have also been studied for their potential applications in other types of cancer, such as breast cancer and lung cancer.